N-(2,4-dimethylphenyl)-2-(3-((3,4-dimethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[3-(3,4-dimethylphenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C27H25FN2O4S/c1-16-5-9-23(19(4)11-16)29-26(31)15-30-14-25(27(32)22-13-20(28)7-10-24(22)30)35(33,34)21-8-6-17(2)18(3)12-21/h5-14H,15H2,1-4H3,(H,29,31)
• InChI Key: KDLKWYIMIOTYJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)F)S(=O)(=O)C4=CC(=C(C=C4)C)C)C
• Molecular Formula: C27H25FN2O4S
• Molecular Weight: 492.6 g/mol

Description

N-(2,4-dimethylphenyl)-2-(3-((3,4-dimethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H25FN2O4S and its molecular weight is 492.57. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-2-(3-((3,4-dimethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-2-(3-((3,4-dimethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

Understanding the metabolism and pharmacokinetics of complex chemical compounds is crucial for their application in scientific research. Studies on compounds with similar structures or functional groups can provide insights into how they might be processed in biological systems. For instance, the disposition and metabolism of various drugs have been elucidated through studies on their absorption, distribution, metabolism, and excretion (ADME) processes. One example is the study on the metabolism of almorexant, a dual orexin receptor antagonist, which showed extensive metabolism and excretion of metabolites primarily through feces in humans (Dingemanse et al., 2013).

Drug-Induced Toxicity and Protective Strategies

Research into the mechanisms of drug-induced toxicity and strategies to mitigate these effects is another important application. For example, studies on the protective effects of glutamine against chemotherapy-induced toxicity in colorectal cancer patients highlight the potential of nutritional supplements in managing drug side effects (Daniele et al., 2001).

Pharmacogenetics

Pharmacogenetic studies investigate how genetic variations affect individual responses to drugs, which is critical for personalized medicine. An example is the study on the polymorphic expression of UGT1A9 and its association with variability in acetaminophen glucuronidation in neonates, demonstrating the influence of genetics on drug metabolism (Linakis et al., 2018).